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Compound Focus: Tetramisole Hydrochloride

CAS No.: 5086-74-8

Cat. No.: S545048

Tetramisole hydrochloride acts as a potent inhibitor of various mammalian alkaline phosphatases,
including those from the liver, kidney, placenta, bone, and tumors. A key characteristic is its specificity; it
strongly inhibits these non-intestinal isoenzymes while only minimally affecting the intestinal alkaline

phosphatase isoenzyme [1].

Its primary mechanism is competitive inhibition [2], where its structure allows it to bind specifically to the
enzyme's active site, competing with the substrate and reducing the enzyme's catalytic efficiency [2]. The

molecular structure, particularly the thiazole ring system, is critical for its maximum inhibitory activity [3].

Quantitative Inhibitor Profiling

The table below summarizes key quantitative data for Tetramisole hydrochloride and related analogues,

which is crucial for selecting and comparing inhibitors in experimental settings.

. CAS . ICs0 / Primary Solubility
Inhibitor Name Purity .
Number Potency Mechanism (Water)
Tetramisole 5086-74- 299% (TLC) 0.045 mM (for  Competitive ~50 mg/mL
Hydrochloride 8 [1] 50% inhibitor [2] (~415 mM) [1]
inhibition) [3] [4]
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. CAS . ICso / Primary Solubility
Inhibitor Name Purity .
Number Potency Mechanism (Water)
L-p- 62284- Information Enhanced Selective Information
Bromotetramisole 79-1 missing from potency over interaction with  missing from
Oxalate search results  tetramisole [5] the active site search results
[2]
Levamisole 16595- Information Information Competitive Information
Hydrochloride 80-5 missing from missing from inhibition [2] missing from

search results

search results

search results

> Note on Stereochemistry: Tetramisole hydrochloride is the racemic form of this inhibitor. Its levo-

isomer, Levamisole hydrochloride, is a more specific inhibitor and is also commercially available [2] [1].

Experimental Application and Protocols

For reliable results in alkaline phosphatase inhibition studies, proper preparation of the inhibitor and

execution of the assay are critical.

Inhibitor Preparation

e Stock Solution Preparation: Dissolve Tetramisole hydrochloride in distilled water to create a
concentrated stock solution (e.g., 100 mg/mL, which is approximately 415 mM), which can be stored
at -20°C for long-term use [4].

¢ Working Solution Preparation: Dilute the stock solution in your assay buffer to the desired final
concentration. Common final concentrations used in cell-based assays are in the micromolar to
millimolar range [4].

Standard Alkaline Phosphatase Activity Assay

A typical protocol for evaluating inhibition uses p-Nitrophenyl phosphate (pNPP) as a substrate.

¢ Prepare Reaction Mixture: Combine the alkaline phosphatase enzyme (purified or from a cell lysate)
with an appropriate buffer (e.g., Tris-HCI or Diethanolamine buffer, pH ~9.5-10.5).
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e Add Inhibitor: Pre-incubate the enzyme with Tetramisole hydrochloride at various concentrations
for 5-15 minutes before initiating the reaction.

¢ Initiate Reaction: Add pNPP substrate to the mixture. The dephosphorylation of pNPP by active ALP
produces a yellow p-nitrophenolate product.

e Measure Kinetics: Monitor the increase in absorbance at 405 nm over time (e.g., for 30 minutes)
using a microplate reader or spectrophotometer.

e Calculate Inhibition: The rate of absorbance change is proportional to enzyme activity. Plot activity
against inhibitor concentration to determine the 1Cso value.

Mechanism and Experimental Workflow

The following diagram illustrates the core mechanism of alkaline phosphatase inhibition by Tetramisole

hydrochloride and a generalized experimental workflow for studying it.
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Experimental Workflow
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The diagram above outlines the competitive inhibition process and a standard colorimetric assay workflow

[2] [4].

Key Research Implications and Considerations
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e Overcoming Drug Resistance: Early studies demonstrated that Tetramisole analogues could
reverse the resistance of certain neoplastic cells (like Sarcoma 180/TG) to 6-thiopurine drugs by
inhibiting ALP [5] [3].

¢ Structural-Activity Relationship (SAR): Research indicates that the thiazole ring and the 2,3-
position in the thiazolidine ring are essential for maximum inhibitory potency. Modifications like
dehydrogenation or replacing the phenyl ring with a naphthyl system can significantly enhance activity
[5] [3]-

e Handling and Safety: Tetramisole hydrochloride is a combustible solid with associated hazards.
Appropriate personal protective equipment (PPE) including gloves, eyeshields, and a dust mask is
recommended during handling [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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